Cas no 1347701-38-5 (8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride)

• Product Name: 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride
• CAS No: 1347701-38-5
• MF: C₁₁H₁₂BrClN₂
• MW: 287.583380699158
• CID: 5911019
• PubChem ID: 139026589
• Update Time: 2025-06-10

8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7434382
• 1347701-38-5
• 8-bromo-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
• 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride

• Inchi： 1S/C11H11BrN2.ClH/c12-9-3-1-2-8-7-4-5-13-6-10(7)14-11(8)9;/h1-3,13-14H,4-6H2;1H
• InChI Key： SMUMRPBLJBIBMK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC1CNCCC=12.Cl

Computed Properties

• Exact Mass: 285.98724g/mol
• Monoisotopic Mass: 285.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Additional information on 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride

Introduction to 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride (CAS No. 1347701-38-5)

8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride (CAS No. 1347701-38-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and roles in various physiological processes.

The chemical structure of 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride features a bromine atom at the 8-position of the pyridoindole ring system. The presence of this bromine substituent imparts specific electronic and steric effects that can influence the compound's reactivity and biological activity. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various experimental and therapeutic applications.

Recent research has focused on the potential of 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride as a lead compound for drug development. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors involved in neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride demonstrated significant inhibition of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease.

In addition to its neuroprotective properties, 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life in vivo. These characteristics make it a promising candidate for further clinical evaluation.

To further enhance the therapeutic efficacy of 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride, researchers are exploring various strategies such as prodrug design and nanoparticle formulations. These approaches aim to improve drug delivery and reduce potential side effects. For example, a study published in the International Journal of Nanomedicine in 2020 demonstrated that encapsulating this compound in lipid nanoparticles significantly enhanced its bioavailability and reduced toxicity in animal models.

The safety profile of 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride is another critical aspect being investigated. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 8-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride (CAS No. 1347701-38-5) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurodegenerative diseases and cancer. Continued research will likely uncover additional applications and optimize its use in clinical settings.